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Compound of Interest

Compound Name: AL-3138

Cat. No.: B15570684 Get Quote

This document provides essential safety, handling, and disposal protocols for AL-3138,

chemically identified as Aluminum Iodide (AlI₃). The information is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices. AL-3138 is

a solid that is corrosive and reacts violently with water, necessitating stringent safety measures.

[1]

Personal Protective Equipment (PPE) and Hazard
Mitigation
Due to its hazardous nature, including causing severe skin burns and eye damage, appropriate

personal protective equipment must be worn at all times when handling AL-3138.[1]

Table 1: Personal Protective Equipment (PPE) Requirements for AL-3138
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Category Required Equipment Specification and Purpose

Eye and Face Protection
Chemical safety goggles
and face shield

To protect against dust,
splashes, and vapors.[1]

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves are a

suitable option.[2] Gloves must

be inspected before use and

removed using the proper

technique to avoid skin

contact.

Body Protection
Protective clothing and lab

coat

To prevent skin contact with

the chemical.[1]

| Respiratory Protection | NIOSH-approved respirator | Required when handling in poorly

ventilated areas or when dust is generated. All handling should ideally be done in a chemical

fume hood.[1] |

Emergency First Aid Procedures
In case of accidental exposure, immediate and appropriate first aid is crucial.

Table 2: First Aid Measures for AL-3138 Exposure
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep
them at rest in a position comfortable for
breathing. Seek immediate medical
attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with water or shower for

at least 15 minutes. Seek immediate medical

attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing and seek immediate

medical attention from an ophthalmologist.[1][3]

| Ingestion | Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1] |

Operational and Disposal Plans
Handling and Storage Protocols
Strict procedures for handling and storage are necessary to prevent accidents and maintain the

chemical's stability.

Handling:

Always use AL-3138 within a well-ventilated area, preferably a chemical fume hood.[1]

Handle under an inert atmosphere to prevent contact with moisture.[1]

Avoid breathing dust, fumes, or vapors.[1]

Thoroughly wash hands and any exposed skin after handling.[1]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

The storage area should be designated for corrosive materials.[1]

Protect from moisture and keep away from water or moist air.[1]

Store in a locked-up and secure location.[1]

Experimental Workflow: In-Situ Preparation of Aluminum
Iodide
AL-3138 (Aluminum Iodide) is often prepared in-situ for immediate use in chemical reactions.

The following is a general workflow for its preparation.

Start: Assemble Reactants Combine Aluminum Powder
and Iodine Crystals

Add Inert Solvent
(e.g., Toluene)

Heat Mixture to Reflux
(approx. 3 hours)

Monitor for Color Change
(Purple to Colorless)

Resulting Solution of
AL-3138 is Ready for Use End: Proceed with Synthesis

Click to download full resolution via product page

Caption: A typical experimental workflow for the in-situ preparation of AL-3138.

Detailed Experimental Protocol: A representative procedure for the in-situ preparation of

Aluminum Iodide is as follows:

In a reaction vessel under an inert atmosphere, combine aluminum powder (or foil) and

elemental iodine.

Add a suitable inert solvent, such as toluene or acetonitrile.

Stir the mixture and heat it to reflux for approximately 3 hours.

The completion of the reaction is indicated by the fading of the purple color of the iodine.

The resulting solution containing AL-3138 can then be used directly for subsequent synthetic

steps.
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Disposal Plan
AL-3138 and any materials contaminated with it are considered hazardous waste and must be

disposed of in compliance with all federal, state, and local regulations.[1]

Collect Waste in a
Designated, Labeled Container

Segregate from Incompatible Wastes

Store in a Secure, Ventilated Area

Arrange for Pickup by a
Licensed Hazardous Waste

Disposal Service

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of AL-3138 waste.

Disposal Procedure:

Do not dispose of AL-3138 in the regular trash or down the drain.

Collect all waste material, including empty containers and contaminated items, in a

designated hazardous waste container.

Ensure the waste container is properly labeled with the contents and associated hazards.

Store the waste container in a secure, designated area away from incompatible materials.
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Contact your institution's environmental health and safety department or a licensed

hazardous waste disposal company to arrange for proper disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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